Cas no 1261827-51-3 (2-(Chloromethyl)-6-fluorophenol)

• Product Name: 2-(Chloromethyl)-6-fluorophenol
• CAS No: 1261827-51-3
• MF: C₇H₆ClFO
• MW: 160.573344707489
• MDL: MFCD18396847
• CID: 4982019
• PubChem ID: 129917585
• Update Time: 2025-10-28

2-(Chloromethyl)-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-fluorophenol
• 3-Fluoro-2-hydroxybenzyl chloride

• MDL： MFCD18396847
• Inchi： 1S/C7H6ClFO/c8-4-5-2-1-3-6(9)7(5)10/h1-3,10H,4H2
• InChI Key： BHFTZXFBZWDDNX-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C(C=1O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2

Additional information on 2-(Chloromethyl)-6-fluorophenol

Comprehensive Analysis of 2-(Chloromethyl)-6-fluorophenol (CAS No. 1261827-51-3): Properties, Applications, and Industry Trends

2-(Chloromethyl)-6-fluorophenol (CAS No. 1261827-51-3) is a fluorinated aromatic compound with a chloromethyl substituent, gaining attention in pharmaceutical intermediates and specialty chemical synthesis. Its molecular structure (C₇H₆ClFO) combines reactivity from both fluorine and chlorine functional groups, enabling diverse applications in agrochemicals, material science, and drug development. Researchers frequently search for "2-(Chloromethyl)-6-fluorophenol synthesis" or "CAS 1261827-51-3 suppliers," reflecting its industrial relevance.

The compound’s physicochemical properties include a molecular weight of 160.57 g/mol and a melting point range of 45–50°C. Its lipophilicity (logP ≈ 2.3) makes it valuable for designing bioactive molecules, particularly in optimizing drug permeability. Recent publications highlight its role in developing fluorinated kinase inhibitors, aligning with the growing demand for targeted therapies in oncology. Keywords like "fluorophenol derivatives in medicine" and "chloromethyl group reactivity" are trending in scientific databases.

In material science, 2-(Chloromethyl)-6-fluorophenol serves as a precursor for polymeric coatings with enhanced thermal stability. A 2023 study demonstrated its utility in synthesizing flame-retardant additives, addressing safety concerns in electronics manufacturing. This aligns with searches for "sustainable halogenated materials" and "high-performance polymers," underscoring its cross-industry appeal.

Regulatory compliance is critical for handling CAS 1261827-51-3. While not classified as hazardous under major frameworks, proper storage (2–8°C, inert atmosphere) ensures stability. Analytical methods like HPLC-MS (98.5% purity threshold) are recommended for quality control. FAQs such as "Is 2-(Chloromethyl)-6-fluorophenol biodegradable?" or "compatibility with green chemistry principles" reflect environmental considerations in modern research.

The market for fluorinated building blocks is projected to grow at 6.2% CAGR (2023–2030), driven by demand for PET imaging agents and OLED materials. Innovations in continuous flow chemistry have improved the scalability of 1261827-51-3 production, reducing byproducts by 40% compared to batch processes. Such advancements respond to queries like "cost-effective fluorophenol synthesis" and "process intensification in fine chemicals."

Future directions include exploring catalytic asymmetric derivatization of 2-(Chloromethyl)-6-fluorophenol for chiral drug synthesis, a topic gaining traction in academic forums. Collaborative studies between academia and manufacturers are essential to address challenges like "selective chloromethylation" and "fluorophenol stability under aqueous conditions," frequently cited in patent applications.